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Compound of Interest

Compound Name: 2-Methylnaphthalene

Cat. No.: B046627

2-Methylnaphthalene: A Technical Guide for
Researchers

An In-depth Examination of a Prevalent Polycyclic Aromatic Hydrocarbon

This technical guide provides a comprehensive overview of 2-methylnaphthalene, a bicyclic
polycyclic aromatic hydrocarbon (PAH), for an audience of researchers, scientists, and drug
development professionals. This document details its physicochemical properties, toxicological
profile, metabolic pathways, and analytical methodologies, presenting quantitative data in
structured tables and illustrating key processes with detailed diagrams.

Introduction

2-Methylnaphthalene (C11H10) is a structural isomer of 1-methylnaphthalene and a member of
the PAH family.[1] These compounds consist of two or more fused benzene rings and are
widely distributed in the environment.[2] 2-Methylnaphthalene is a natural component of crude
oil and coal tar and is also formed during the incomplete combustion of organic materials, such
as wood and fossil fuels.[2][3] Consequently, it is a common contaminant in urban air, industrial
sites, and hazardous waste locations.[3] Industrially, it serves as a chemical intermediate in the
synthesis of dyes, resins, insecticides, and notably, as a precursor for Vitamin K analogs like
Menadione.[4][5] Given its widespread presence and toxic potential, a thorough understanding
of its properties and biological interactions is crucial for risk assessment and in the context of
drug development, where PAH-like structures may be encountered.
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Physicochemical Properties

2-Methylnaphthalene is a white crystalline solid at room temperature with a characteristic
aromatic odor.[2][6] It has low solubility in water but is soluble in various organic solvents.[7] Its
moderate volatility contributes to its presence in both atmospheric and terrestrial environments.

[2]

Property Value Reference(s)
Chemical Formula Ci1H1o [1]

Molecular Weight 142.20 g/mol [1]

CAS Number 91-57-6 [1]
Appearance White crystalline solid [2][6]

Melting Point 34.6 °C (94.3 °F) [6]

Boiling Point 241.1 °C (466 °F) [1]

Water Solubility 24.6 mg/L at 25 °C [7]

Vapor Pressure 0.055 mmHg at 25 °C

Log Octanol-Water Partition 3.86
Coefficient (Log Kow) '

5.18 x 10~* atm-m3/mol at 25
Henry's Law Constant oc [8]

Toxicology

Exposure to 2-methylnaphthalene can occur through inhalation, ingestion, and dermal
contact.[2] The primary target organ for its toxicity is the lung, with the liver and kidneys also
being affected.[7][9]

Acute and Chronic Toxicity

Acute exposure in mice has been shown to cause dose-dependent injury to nonciliated
bronchiolar epithelial (Clara) cells.[10] Chronic exposure in animal studies has been linked to
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non-neoplastic lesions, most notably pulmonary alveolar proteinosis (PAP), a condition
characterized by the accumulation of surfactant-like material in the alveoli.[11][12] In an 81-
week study, B6C3F1 mice fed diets containing 2-methylnaphthalene developed PAP at high
incidences.[11][12]

Carcinogenicity and Genotoxicity

The carcinogenic potential of 2-methylnaphthalene is considered equivocal.[11] While one
study in male mice showed a statistically significant increase in the incidence of lung tumors at
a lower dose but not at a higher dose, the overall evidence is not conclusive.[10][11] The U.S.
Environmental Protection Agency (EPA) has classified the data for 2-methylnaphthalene as
"Inadequate for an assessment of human carcinogenic potential”.[13] Studies on its
genotoxicity have generally been negative; it did not induce reverse mutations in Salmonella
typhimurium (Ames test) or chromosomal aberrations in Chinese hamster lung cells in vitro.[8]

Toxicity Reference Values

Regulatory agencies and health organizations have established toxicity values to guide risk
assessment. These values are typically derived from animal studies.
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. Critical Reference(s
Value Type Species Route Value
Effect )
1630 - 4050 o
Oral LD50 Rat Oral Acute toxicity
mg/kg
Dermal LD50  Rat Dermal >2000 mg/kg Acute toxicity
) Pulmonary
Chronic Oral 0.004
Mouse Oral Alveolar [14]
RfD mg/kg/day o
Proteinosis
) Pulmonary
Chronic Oral 50.3
Mouse Oral Alveolar
LOAEL mg/kg/day o
Proteinosis
Subchronic Reduced
Mouse Oral 92 mg/kg/day ] ) 9]
Oral NOAEL weight gain
Subchronic 276 Reduced
Mouse Oral ] ) 9]
Oral LOAEL mg/kg/day weight gain

Environmental Presence

2-Methylnaphthalene is detected across various environmental matrices due to its widespread

sources. Monitoring data provides insight into typical exposure levels.

Environmental Matrix Concentration Range Reference(s)
Outdoor Air 0.000574 - 0.132 ppbv [13]
Groundwater 36.1 - 455 ppb (pg/L) [31[13]
Leachate (Landfills) 0.8 - 400 ppb (ug/L) [3]

Sall 1.3 - 11,500 ppb (1g/kg) [13]

Food (Crab Meat)

344.3 - 4,800.5 ppb (pg/kg)

[8]

Metabolic Pathways
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The metabolism of 2-methylnaphthalene is a critical determinant of its toxicity. It is primarily
metabolized by the cytochrome P450 (CYP) monooxygenase system, leading to the formation
of reactive intermediates.[9] Metabolism can occur via two main routes: oxidation of the
aromatic ring or oxidation of the methyl group.[15]

Ring oxidation produces reactive epoxide intermediates (arene oxides).[10] These epoxides
can be detoxified by conjugation with glutathione (GSH) or hydrated by epoxide hydrolase (EH)
to form dihydrodiols.[10] Alternatively, they can covalently bind to cellular macromolecules like
proteins and DNA, which is a key mechanism of toxicity.[7] Oxidation of the methyl group, a
major pathway, forms 2-hydroxymethylnaphthalene, which can be further metabolized and
excreted.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

